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Compound of Interest

Compound Name: 2-Benzylamino-4-methylpyridine

Cat. No.: B077082

Application Notes and Protocols for 2-
Benzylamino-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 2-Benzylamino-
4-methylpyridine (CAS No: 58088-62-3), a compound often utilized in chemical synthesis and
drug discovery. Adherence to these guidelines is crucial to ensure personnel safety and
maintain the integrity of the compound.

Compound Identification and Properties

Property Value Reference

2-Benzylamino-4-

Chemical Name methylpyridine [1]
CAS Number 58088-62-3 [1]
Molecular Formula C13H14N2 [1112]
Molecular Weight 198.26 g/mol [1][2]
Melting Point 98-100 °C [1][2]
Density 1.084 + 0.06 g/cm3 (Predicted)  [1]
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Hazard Identification and Safety Precautions

2-Benzylamino-4-methylpyridine is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications and the corresponding precautionary statements.
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Precautiona

Precautiona

Precautiona

Precautiona

r
Hazard Hazard J ry ry ry
Statement
Class Statement . Statement Statement Statement
(Prevention .
| (Response) (Storage) (Disposal)
P302+P352:
IF ON SKIN:
Wash with
P264: Wash
) plenty of
skin
water.[1]
thoroughly
P332+P317:
after ]
) If skin
handling.[1] o
Irritation
i o H315: P280: Wear
Skin Irritation, ) ) occurs: Get
Causes skin protective _
Category 2 S medical help.
irritation gloves/protec o
tive
_ P362+P364:
clothing/eye
] Take off
protection/fac )
) contaminated
e protection. _
clothing and
[1] :
wash it
before reuse.
[1]
Eye Irritation, H319: P280: Wear P305+P351+
Category 2A Causes protective P338: IF IN
serious eye gloves/protec  EYES: Rinse
irritation tive cautiously

clothing/eye
protection/fac

e protection.

[1]

with water for
several
minutes.
Remove
contact
lenses, if
present and
easy to do.
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rinsing.[1] If
eye irritation

persists: Get

medical
advice/attenti
on.
P304+P340:
P261: Avoid IF INHALED: P403+P233:
Specific breathing Remove Store in a P501:
Target Organ dust/fume/ga person to well- Dispose of
Toxicity - H335: May s/mist/vapors/  fresh air and ventilated contents/cont
Single cause spray.[1] keep place. Keep ainer to an
Exposure, respiratory P271: Use comfortable container approved
Category 3 irritation only outdoors  for breathing.  tightly closed. waste
(Respiratory orin a well- [1] P319: Get  [1] P405: disposal
system) ventilated medical help Store locked plant.[1]
area.[1] if you feel up.[1]
unwell.[1]
P301+P310:
P264: Wash IF
hands SWALLOWE
thoroughly D:
Acute after Immediately
L H301: Toxic if  handling.[3] call a
Toxicity, Oral,
Category 3 swallowed P270: -Do not POISON
eat, drink or CENTER or
smoke when doctor/physici
using this an.[3] P330:
product.[3] Rinse mouth.
[3]
Acute H311: Toxic P280: Wear P302+P352:
Toxicity, in contact protective IF ON SKIN:
Dermal, with skin gloves/protec ~ Wash with
Category 3 tive clothing. plenty of
[3] soap and
water.[3]
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P312: Call a
POISON
CENTER or
doctor/physici
an if you feel
unwell.[3]
P361:
Remove/Take
off
immediately
all
contaminated
clothing.[3]

Note: Some hazard classifications are based on the closely related compound 2-Amino-4-
methylpyridine and should be considered as potential hazards for 2-Benzylamino-4-
methylpyridine.

Experimental Protocols: Safe Handling

A comprehensive assessment of PPE is essential. The following diagram outlines the minimum
required PPE.

Minimum Required PPE

. . . - Use in a chemical fume hood. If not available,
[Chemlcal safety goggles or face shield (Eles)] [Chemlcalrreswstam gloves (e.g., Nitrile, Neoprene)] [Labora{ury coat] { a NIOSHIMSHA approved respirator with appropriate carlridges.}

Click to download full resolution via product page

Caption: Minimum Personal Protective Equipment (PPE) for handling 2-Benzylamino-4-
methylpyridine.
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o Work Area: Always handle 2-Benzylamino-4-methylpyridine in a well-ventilated area,
preferably within a certified chemical fume hood.[1][4][5]

e Avoidance of Contact: Avoid contact with skin, eyes, and clothing.[1][6] Do not breathe dust
or vapors.[1][5][6]

» Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][3]
[6]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools.[1]

Static Discharge: Take precautionary measures against static discharge.

Storage Procedures

Proper storage is critical to maintain the stability and integrity of 2-Benzylamino-4-
methylpyridine.

Parameter Recommendation

Temperature Store in a cool, dry place.[1]
Ventilation Store in a well-ventilated area.[1][4]
Container Keep container tightly closed.[1][4]
Security Store locked up.[1]

To prevent hazardous reactions, avoid storing 2-Benzylamino-4-methylpyridine with the
following:

Strong oxidizing agents[4][5]

Strong acids[5]

Acid anhydrides|[5]

Acid chlorides[5]
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The following flowchart details the appropriate storage protocol.

Receive Compound

[ Inspect Container for Damage ]

'

Container Damaged?

Select Cool, Dry, Well-Ventilated
and Secure Storage Area

l

Check for Incompatible Materials

Quarantine and Report

'

Incompatibles Present?

[ Relocate Incompatible Materials ] No

l A/
[ Store with Tightly Closed Lid ]

Log in Inventory

Click to download full resolution via product page
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Caption: Protocol for the safe storage of 2-Benzylamino-4-methylpyridine.

Emergency Procedures

Exposure Route First-Aid Procedure

Remove person to fresh air and keep
Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1][4]

Take off immediately all contaminated clothing.
Wash with plenty of soap and water. If skin

Skin Contact S ) ] ]
irritation occurs, get medical advice/attention.[1]

[3]4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ] o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][4]

Rinse mouth. Immediately call a POISON

Ingestion
CENTER or doctor.[3][6]

o Evacuation: Evacuate personnel from the immediate area.
o Ventilation: Ensure adequate ventilation.

o Containment: Wear appropriate PPE. For solid spills, sweep up and shovel into a suitable
container for disposal.[5] For liquid spills, soak up with inert absorbent material and place in
a closed container for disposal.[4]

o Cleaning: Clean the spill area thoroughly.

» Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.[1]

[4]

The decision-making process for responding to a spill is illustrated below.
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[ Assess Spill Size and Risk j

i

Small & Controllable?

Evacuate Area 3
Call Emergency Response [ Don Appropriate PPE j

[ Contain Spill with Inert Material j

'

Collect Spilled Material

'

Decontaminate Spill Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Decision workflow for responding to a 2-Benzylamino-4-methylpyridine spill.
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Disposal Considerations

Dispose of contents and container in accordance with all local, regional, national and
international regulations.[1] It is recommended to use a licensed professional waste disposal
service to dispose of this material.[4]

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. Always refer to the most current Safety Data Sheet (SDS) for 2-Benzylamino-4-
methylpyridine before use. All personnel handling this chemical must be adequately trained in
its safe handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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